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Compound of Interest

2,4,5-Trifluoro-3-methoxybenzoic
Compound Name: d
aci

Cat. No.: B037468

CAS Number: 112811-65-1

This technical guide provides an in-depth overview of 2,4,5-Trifluoro-3-methoxybenzoic acid,
a key chemical intermediate for researchers, scientists, and professionals in drug development
and agrochemical synthesis.

Chemical and Physical Properties

2,4,5-Trifluoro-3-methoxybenzoic acid is a substituted benzoic acid derivative. Its trifluoro
and methoxy functional groups contribute to its unique reactivity, solubility, and lipophilicity,
making it a valuable building block in organic synthesis.[1]
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Property Value Source(s)
Molecular Formula CsHsFs0s3 [1112113114]
Molecular Weight 206.12 g/mol [1112][31[4]
Appearance White to almost white powder o

or crystal
Melting Point 105-119 °C [11[31[5]
Purity > 95% - 98% (GC) [1][3]
Boiling Point 284.3+35.0 °C (Predicted) [6]
Density 1.472 g/mL at 25 °C (lit.) [51[6]
pKa 2.75+0.10 (Predicted) [6]
Refractive Index n20/D 1.503 (lit.) [51[6]

Chemical Identifiers

For easy reference and database searching, the following identifiers are associated with this
compound.
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Identifier Type Identifier Source(s)

CAS Number 112811-65-1 [LI[21031[41[5]
2,4,5-trifluoro-3-

IUPAC Name ) ) [2][4]
methoxybenzoic acid
2,4, 5-Trifluoro-m-anisic acid, 3-

Synonyms methoxy-2,4,5-trifluorobenzoic [1112]14]
acid

PubChem CID 2733970 [1][2]114]

MDL Number MFCD00153201 [1][2]13]
YVIHZWWMKFQKDC-

InChl Key [21[3][4]
UHFFFAOYSA-N
COC1=C(C(=CC(=C1F)F)C(=

SMILES [21[31[4]

O)O)F

Applications in Research and Development

2,4,5-Trifluoro-3-methoxybenzoic acid is a versatile intermediate primarily used in the

pharmaceutical and agrochemical industries.[1]

o Pharmaceutical Development: It serves as a crucial building block in the synthesis of

pharmaceuticals, particularly those targeting inflammation and pain relief.[1] The

trifluoromethyl group can increase lipophilicity, potentially improving the pharmacokinetic

properties of drug candidates.[1] It is also used as a precursor in the preparation of

quinolone derivatives, a class of broad-spectrum antibiotics.[5][6]

o Agrochemical Synthesis: This compound is utilized in the formulation of herbicides and

pesticides.[1] Its unique structure allows for the design of effective agrochemicals for crop

protection.[1]

Synthesis and Experimental Workflows

While specific, detailed experimental protocols are proprietary or published in subscription-

based journals, a general industrial synthesis pathway has been disclosed in patent literature.
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Industrial Preparation Method Workflow

An industrial preparation method for 2,4,5-trifluoro-3-methoxybenzoyl chloride, which proceeds
through the synthesis of 2,4,5-trifluoro-3-methoxybenzoic acid, has been described.[7] The

workflow involves several key stages starting from tetrachlorophthalic anhydride.
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Caption: Industrial synthesis workflow for 2,4,5-Trifluoro-3-methoxybenzoic Acid.
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Note on Experimental Protocols

The synthesis described above is a general outline. For laboratory-scale synthesis or analytical
procedures (such as chromatography or spectroscopy), researchers would need to develop or
adapt methods based on standard organic chemistry techniques and literature precedents for
similar fluorinated benzoic acids. Detailed protocols, including specific reaction conditions,
purification methods, and analytical parameters, are not available in the public domain search
results.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information detailing specific biological signaling
pathways that 2,4,5-Trifluoro-3-methoxybenzoic acid directly modulates. Its role is primarily
defined as an intermediate for creating more complex, biologically active molecules.[1] The
anti-inflammatory or analgesic properties of its derivatives would be determined by the final
molecular structure and its interaction with specific biological targets, which would require
dedicated pharmacological studies.

Safety and Handling

Based on the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,
this compound is associated with the following hazards.

Hazard Class Code Description Source(s)
Skin o
) o H315 Causes skin irritation [4]
Corrosion/Irritation
Serious Eye Causes serious eye
. H319 . [4]
Damage/Eye Irritation irritation
Specific Target Organ _
o _ May cause respiratory
Toxicity (Single H335 o [4]
irritation
Exposure)

Standard laboratory safety protocols, including the use of personal protective equipment (PPE)
such as gloves, safety glasses, and a lab coat, are recommended when handling this chemical.
Work should be conducted in a well-ventilated area or a fume hood.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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